N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-phenyl-4-isoxazolecarbohydrazide

• Molecular Formula: C19H14ClN3O4
• Molecular Weight: 383.8g/mol
• IUPAC Name: N-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H14ClN3O4/c1-11-17(18(23-27-11)12-5-3-2-4-6-12)19(24)22-21-9-13-7-15-16(8-14(13)20)26-10-25-15/h2-9H,10H2,1H3,(H,22,24)/b21-9+
• InChI Key: KBVHDJIFLWXTDG-ZVBGSRNCSA-N
• Isomeric SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N/N=C/C3=CC4=C(C=C3Cl)OCO4
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NN=CC3=CC4=C(C=C3Cl)OCO4

Description

N-[(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-5-methyl-3-phenyl-4-isoxazolecarboxamide is a member of benzodioxoles.

Scientific Research Applications

Synthesis and Structural Characterization

N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-phenyl-4-isoxazolecarbohydrazide and its derivatives have been a subject of significant interest in the realm of synthetic chemistry. Research efforts have primarily focused on synthesizing novel compounds and characterizing their structural properties through various techniques. For instance, the synthesis of oxadiazoles, thiadiazoles, and triazoles derived from benzo[b]thiophene has been explored, where the precursor compounds undergo reactions to form structurally complex products with potential biological applications (Sharba et al., 2005). Similarly, the structure of N'-(2-methoxy-benzylidene)-N-[4-(3-methyl-3-phenyl-cyclobutyl)-thiazol-2-yl]-chloro-acetic hydrazide was elucidated using X-ray single crystal diffraction, IR-NMR spectroscopy, and quantum chemical computational methods, demonstrating the compound's intricate molecular geometry (Inkaya et al., 2012).

Applications in Medicinal Chemistry

The synthesized derivatives of this compound have shown promising biological activities, particularly in the field of medicinal chemistry. For instance, certain derivatives exhibited significant anti-inflammatory activity, indicating potential therapeutic applications in treating inflammation-related disorders (Sunder & Maleraju, 2013). Additionally, compounds with structures similar to this compound have demonstrated promising antimycobacterial activity against Mycobacterium tuberculosis, highlighting their potential as lead molecules in the development of new antitubercular drugs (Nayak et al., 2016).